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Compound of Interest

Compound Name: H-Lys(Z2)-OH-d3

Cat. No.: B12413284

Essential Safety and Handling Guide for H-Lys(Z)-
OH-d3

This guide provides crucial safety, handling, and disposal information for H-Lys(Z)-OH-d3, a
deuterated derivative of Ne-benzyloxycarbonyl-L-lysine. While the Safety Data Sheet (SDS) for
the non-deuterated analogue, H-Lys(Z)-OH, does not classify it as a hazardous substance, it is
imperative to handle all laboratory chemicals with a comprehensive safety protocol to minimize
risk.[1] This document outlines best practices derived from safety data for the parent compound
and general laboratory safety standards for the protection of all personnel.

Hazard Summary & Key Properties

H-Lys(Z)-OH-d3 is a stable, isotopically labeled amino acid derivative.[2][3] Although not
classified as hazardous, exposure to the powdered form may cause irritation to the respiratory
tract, skin, and eyes.[1] Therefore, adherence to proper personal protective equipment (PPE)
and handling procedures is essential. The primary routes of potential exposure are inhalation of
dust, skin contact, and eye contact.

The table below summarizes key quantitative data for the non-deuterated parent compound, H-
Lys(Z)-OH.
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Property Value Reference
Molecular Formula C14H20N204 [1]
Molecular Weight 280.32 g/mol

Appearance White to off-white powder/solid

Melting Point 259 °C (decomposes)

Storage Temperature

2-8°C is recommended for

similar compounds

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent direct contact and inhalation. The following

equipment should be worn at all times when handling H-Lys(Z)-OH-d3.

PPE Category

Item Specification

Justification

Eye Protection

Safety Glasses with
Side Shields or
Goggles

Must conform to ANSI
Z.87.1 standards.

Protects eyes from
irritation caused by
airborne dust

particles.

Hand Protection

o Inspect for tears or
Nitrile Gloves
punctures before use.

Provides a barrier
against skin contact

and potential irritation.

Body Protection

Fully buttoned, flame-
Laboratory Coat resistant material

recommended.

Protects skin and
personal clothing from

contamination.

Respiratory Protection

N95 Dust Mask (or NIOSH-approved

Recommended when
handling the powder

outside of a fume

equivalent) respirator.
hood to prevent
inhalation of dust.
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Operational Plan: Step-by-Step Handling Protocol

This section provides a detailed methodology for the safe handling of H-Lys(Z)-OH-d3 from

preparation to disposal.

Preparation and Precautionary Measures

Area Designation: Conduct all manipulations of H-Lys(Z)-OH-d3 within a designated area,
preferably in a certified chemical fume hood, to ensure good ventilation.

Emergency Equipment: Confirm that an operational emergency eyewash station and safety
shower are readily accessible before beginning work.

Donning PPE: Put on all required personal protective equipment as specified in the table
above.

Material Handling: Avoid actions that generate dust, such as vigorous shaking or scraping.
Use tools and techniques that minimize aerosolization.

Handling and Experimental Procedure

Weighing: Carefully weigh the powder in a fume hood or on a balance with a draft shield.

Container Management: Keep the container tightly closed when not in use to prevent
contamination and moisture absorption.

Solution Preparation: If preparing a solution, add the solid to the solvent slowly to prevent
splashing.

Spill Response: In the event of a small spill, mechanically recover the product by sweeping
or shoveling it into a suitable, labeled container for disposal. Avoid generating dust during
cleanup.

Post-Handling and Decontamination

Work Area Cleaning: After handling is complete, decontaminate the work surface with an
appropriate solvent (e.g., 70% ethanol) and wipe clean. Dispose of all cleaning materials as
contaminated waste.
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e PPE Removal: Carefully remove gloves and dispose of them in the designated chemical
waste container. Remove your lab coat, ensuring it does not contact your personal clothing.

e Personal Hygiene: Wash hands thoroughly with soap and water after handling the
compound, before leaving the laboratory, and before eating or drinking.

Disposal Plan

All waste materials contaminated with H-Lys(Z)-OH-d3 must be treated as chemical waste and
disposed of according to institutional, local, state, and federal regulations.

¢ Solid Waste: All contaminated solid materials, including used gloves, weighing papers, and
cleaning supplies, must be collected in a clearly labeled, sealed hazardous waste container.

¢ Liquid Waste: Any solutions containing H-Lys(Z)-OH-d3 should be collected in a separate,
designated, and sealed hazardous waste container. Do not pour chemical waste down the
drain.

Workflow for Safe Handling of H-Lys(Z)-OH-d3
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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